Cas no 1706430-35-4 (3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1706430-35-4
• MF: C₉H₅Cl₂F₃O₃
• MW: 289.035411596298
• MDL: MFCD28054209
• CID: 4611885
• Update Time: 2025-06-23

3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(trifluoromethoxy)phenylaceticacid
• 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid

• MDL： MFCD28054209
• Inchi： 1S/C9H5Cl2F3O3/c10-5-1-4(3-7(15)16)2-6(8(5)11)17-9(12,13)14/h1-2H,3H2,(H,15,16)
• InChI Key： XQRFKCKDLDTDIX-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(OC(F)(F)F)=C(Cl)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid

3,4-Dichloro-5-(trifluoromethoxy)phenylacetic Acid (CAS No. 1706430-35-4): An Overview of Its Properties and Applications

3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid (CAS No. 1706430-35-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes two chlorine atoms and a trifluoromethoxy group attached to a phenyl ring, followed by an acetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid is C₁₀H₆Cl₂F₃O₃, and its molecular weight is approximately 291.09 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and biological assays.

In terms of its chemical stability, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid is relatively stable under standard laboratory conditions. However, it can undergo hydrolysis in strongly acidic or basic environments, which can affect its stability and reactivity. Therefore, it is recommended to store the compound in a dry, cool place to maintain its integrity.

The unique structure of 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid has led to its exploration in several areas of research. One of the most promising applications is in the development of novel pharmaceuticals. The presence of the trifluoromethoxy group has been shown to enhance the lipophilicity and metabolic stability of compounds, which are desirable properties for drug candidates. Additionally, the chlorine atoms can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

Recent studies have focused on the potential therapeutic applications of 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as an inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its direct therapeutic applications, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid has also been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones to create compounds with tailored properties. This synthetic flexibility is particularly valuable in drug discovery programs where rapid optimization of lead compounds is essential.

In addition to its pharmaceutical applications, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid has been studied for its potential use in agrochemicals. The compound's ability to modulate plant growth and development has been explored in several agronomic studies. For example, research conducted at the University of California demonstrated that derivatives of this compound could enhance crop yield by promoting root growth and improving nutrient uptake.

The environmental impact of 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid has also been a subject of interest. Studies have shown that while the compound itself is relatively stable and does not readily degrade in the environment, its metabolites can be more susceptible to biodegradation. This information is crucial for assessing the long-term environmental impact and ensuring responsible use in various applications.

In conclusion, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid (CAS No. 1706430-35-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features provide a foundation for further exploration and development in these fields. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.